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Compound of Interest

Compound Name: Jasminoside

Cat. No.: B3029898 Get Quote

An important clarification for researchers, scientists, and drug development professionals: The

term "Jasminoside" does not refer to a single, unique chemical entity. Instead, it encompasses

a family of related but distinct iridoid glycosides, each with its own specific molecular formula

and weight. This technical guide clarifies the molecular identities of several known

jasminosides to ensure accuracy in research and development endeavors.

The ambiguity surrounding the term "Jasminoside" can lead to confusion and erroneous data

interpretation. It is crucial to specify the exact jasminoside of interest (e.g., Jasminoside B,

Jasminoside I) when conducting literature reviews, designing experiments, or developing

therapeutic agents. The following table summarizes the key molecular information for several

distinct jasminosides.

Molecular Formula and Weight of Known
Jasminosides
For clarity and accurate comparison, the fundamental molecular data for various jasminosides

are presented below. This information has been compiled from reputable chemical databases.
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Compound Name Molecular Formula Molecular Weight ( g/mol )

Jasminoside C26H30O13 550.5[1]

Jasminoside B C16H26O8 346.376[2][3]

Jasminoside I C22H36O12 492.5[4]

Jasminoside N C22H38O11 478.53[5]

Jasminoside S C22H36O12 Not available

Further Research and Protocol Development
Due to the chemical diversity of the jasminoside family, a single, all-encompassing technical

guide on biological activities, signaling pathways, and experimental protocols is not feasible

without specifying the particular compound of interest. The biological effects and mechanisms

of action are expected to vary between these different molecules.

Researchers are advised to identify the specific jasminoside relevant to their work to obtain

accurate and pertinent information regarding:

Pharmacological activities: (e.g., anti-inflammatory, neuroprotective, anti-cancer effects)

Signaling pathways: The specific cellular and molecular targets.

Experimental protocols: Methods for isolation, purification, and quantification, which will differ

based on the compound's unique physicochemical properties.

These compounds are commonly isolated from plant species of the Jasminum and Gardenia

genera. For instance, Jasminoside is found in Jasminum elongatum, while Jasminoside B

and I have been isolated from Gardenia jasminoides[2][6].

To facilitate more in-depth analysis, it is recommended that future inquiries specify the full

name of the compound (e.g., "Jasminoside B"). This will enable the retrieval of targeted

experimental data and the generation of relevant visualizations and technical documentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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